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Propylparaben Sodium: An Overview

Propylparaben sodium is the sodium salt of propylparaben, a commonly used antimicrobial preservative.

Its key characteristics are summarized in the table below.

Property Description

Chemical Name Sodium propyl p-hydroxybenzoate; Propyl 4-hydroxybenzoate sodium [1] [2]

Molecular
Formula

NaC₁₀H₁₁O₃ / C₁₀H₁₁NaO₃ [1] [3]

Molecular Weight 202.18 g/mol [3]

CAS Number 35285-69-9 [3]

Appearance White, crystalline, odorless or almost odorless powder [4]

Solubility Freely soluble in water; sparingly soluble in ethanol (95%) [4]

Mechanism of
Action

Disruption of cell membrane function and integrity; uncoupling of oxidative

phosphorylation in mitochondria [5] [6]
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Property Description

Common Uses Preservative in cosmetics, pharmaceuticals, and food products [5] [2] [7]

Protocol for Preservative Efficacy Testing (PET)

Preservative Efficacy Testing, also known as a "challenge test," is critical for ensuring that a formulation can

resist microbial contamination over its shelf life. The following workflow outlines the general process for a

PET study adapted for a product preserved with propylparaben sodium.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.sciencedirect.com/topics/immunology-and-microbiology/propylparaben
https://en.wikipedia.org/wiki/Propylparaben
https://www.fda.gov/cosmetics/cosmetic-ingredients/parabens-cosmetics
https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start PET Protocol

Prepare Test Formulation
Include Propylparaben Sodium

Inoculate with Microbes

Sample at Time Intervals
(e.g., 0, 7, 14, 28 days)

Analyze Microbial Content

Compare to Acceptance Criteria

End: Pass/Fail

Click to download full resolution via product page

Detailed Methodological Steps

Test Formulation Preparation: Prepare the product (e.g., a topical gel, cream, or liquid)
incorporating propylparaben sodium at the intended use concentration. A typical concentration

range for parabens in cosmetics is 0.01% to 0.3% [1]. For pharmaceuticals, the maximum level is
often 1.0% [2].
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Inoculum Preparation and Inoculation: Prepare separate cultures of standard test strains to a

concentration of approximately 10⁶ to 10⁸ CFU/mL. Inoculate individual containers of the test
formulation with each strain, ensuring uniform mixing. Common challenge microorganisms include:

Bacteria: Staphylococcus aureus (ATCC 6538), Pseudomonas aeruginosa (ATCC 9027),
Escherichia coli (ATCC 8739)

Yeast: Candida albicans (ATCC 10231)
Mold: Aspergillus brasiliensis (ATCC 16404)

Sampling and Enumeration: Immediately after inoculation (time zero) and at predetermined
intervals (e.g., 7, 14, 21, and 28 days), aseptically remove samples from each container. Neutralize

the preservative, perform serial dilutions, and plate using an appropriate medium (e.g., Soybean
Casein Digest Agar for bacteria, Sabouraud Dextrose Agar for yeast and mold). Incubate plates and

count the resulting colonies.
Data Analysis and Acceptance Criteria: Calculate the log₁₀ reduction in the number of viable

microorganisms for each time point compared to the count at time zero. The table below outlines
typical acceptance criteria as per major pharmacopoeias.

Microorganism Log Reduction Requirement

Bacteria Not less than 3.0 log at 14 days, and no increase from 14 to 28 days.

Yeast & Mold Not less than 2.0 log at 14 days, and no increase from 14 to 28 days.

Analytical Methods for Quantification

Accurate quantification of propylparaben sodium and its potential degradation products is essential for

quality control. Stability-indicating methods are required.

Stability-Indicating UPLC/HPLC Method [8]

This method simultaneously quantifies propylparaben sodium, methylparaben sodium, and an active drug

(Ketorolac tromethamine) in a topical gel.

Chromatographic Conditions:

Column: Acquity UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm)

Mobile Phase: Triethylamine buffer (pH 2.5):Tetrahydrofuran:Methanol (665:35:300, v/v/v)
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Flow Rate: 0.40 mL/min

Detection: 252 nm
Run Time: 10 minutes

Injection Volume: 2 µL
Column Temperature: 40°C

Diluent: Methanol:Water (45:55, v/v)

Sample Preparation:

Accurately weigh a sample equivalent to 50 mg of the active drug into a 100 mL volumetric

flask.
Add about 70 mL of diluent and sonicate for 15 minutes with intermittent shaking.

Dilute to volume with the diluent and mix well.
Centrifuge a portion and filter the supernatant through a 0.2 µm Nylon syringe filter before

injection.

Method Validation: The method was validated per ICH guidelines and proven to be specific, linear,

precise, and accurate. It successfully separated the analytes from forced degradation products (formed

under peroxide, acid, base, thermal, and photolytic stress).

Regulatory and Safety Considerations

Safety Profile: Propylparaben sodium is rapidly absorbed, metabolized, conjugated, and excreted

in urine without evidence of accumulation [1] [6]. While it is generally recognized as safe (GRAS) for
use in food and cosmetics, some animal studies have shown weak estrogenic and anti-androgenic

activity, leading to regulatory scrutiny [5] [2] [9].
Regulatory Status:

USA (FDA): Permitted as a food additive and in cosmetics under GMP standards [1] [7] [9].
European Union: Restricted in cosmetics. It is banned in leave-on products for children under

three and limited to a maximum concentration of 0.14% in other cosmetics [9].
California, USA: A new law will ban the use of propylparaben in foods, effective 2027 [2].

Key Takeaways for Researchers

Synergistic Formulations: Propylparaben sodium is often used in combination with other
preservatives like methylparaben to achieve broader antimicrobial spectra and synergistic effects [5]

[7].
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pH Considerations: The antimicrobial activity of parabens is effective in a wide pH range

(approximately 4-8), making them suitable for many formulations [5].
Embrace Alternatives: Given increasing regulatory restrictions and consumer demand for "clean-

label" products, researchers should investigate alternative preservative systems, such as blends of
phenoxyethanol, caprylyl glycol, and organic acids [9].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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